![molecular formula C12H10ClN3O2S B2428306 5-(((3-chloro-2-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione CAS No. 306753-32-2](/img/structure/B2428306.png)
5-(((3-chloro-2-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
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Description
5-(((3-chloro-2-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C12H10ClN3O2S and its molecular weight is 295.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of complex organic compounds like "5-(((3-chloro-2-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione" often involve condensation reactions, spectroscopic analysis (IR, NMR, EI-MS), and structural confirmation through elemental analysis or X-ray diffraction (XRD) (Asiri & Khan, 2010). These methods are essential for elucidating the structure of novel compounds and for confirming their purity and identity.
Chemical Reactions and Modifications
Similar compounds undergo various chemical reactions, such as amino methylation, Knoevenagel condensation, and reactions with isothiocyanates, to yield new derivatives with potential biological activities. These reactions are crucial for modifying the chemical structure to enhance the compound's properties or to introduce new functional groups that could lead to increased reactivity or specificity for certain applications (Mukhopadhyay, Rana, & Butcher, 2011).
Potential Applications in Material Science and Biochemistry
Compounds with similar structures to "this compound" could find applications in material science and biochemistry, such as in the development of fluorescent chemosensors for metal ions. These sensors can selectively bind to specific ions, leading to a measurable fluorescent signal change, useful in environmental monitoring and biochemical research (Singh et al., 2013).
Antimicrobial and Therapeutic Research
Although excluding direct drug use and dosage, it's worth noting that structurally related compounds are often evaluated for their antimicrobial activities. This research can lead to the discovery of novel agents against resistant bacterial strains, contributing to the development of new therapeutic strategies (More et al., 2013).
properties
IUPAC Name |
5-[(3-chloro-2-methylphenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3O2S/c1-6-8(13)3-2-4-9(6)14-5-7-10(17)15-12(19)16-11(7)18/h2-5H,1H3,(H3,15,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBTXDJRXNZKLFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N=CC2=C(NC(=S)NC2=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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